Cas no 1213865-15-6 ((1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine)
(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (S)-Cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
- (S)-Cyclopropyl(2-methoxyphenyl)methamine hydrochloride
- (S)-cyclopropyl-(2-methoxyphenyl)methanamine,hydrochloride
- (1s)-cyclopropyl(2-methoxyphenyl)methylamine hydrochloride
- 1213865-15-6
- AKOS015923294
- (S)-1-Cyclopropyl-1-(2-methoxyphenyl)methanamine--hydrogen chloride (1/1)
- (S)-cyclopropyl-(2-methoxyphenyl)methanamine;hydrochloride
- F53797
- (S)-Cyclopropyl(2-methoxyphenyl)methanaminehydrochloride
- DTXSID70704260
- (1S)-1-CYCLOPROPYL-1-(2-METHOXYPHENYL)METHANAMINE HYDROCHLORIDE
- CS-0442513
- (1s)-cyclopropyl(2-methoxyphenyl)methylamine HCl
- (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine
-
- MDL: MFCD22371845
- Inchi: 1S/C11H15NO.ClH/c1-13-10-5-3-2-4-9(10)11(12)8-6-7-8;/h2-5,8,11H,6-7,12H2,1H3;1H/t11-;/m0./s1
- InChI Key: ZRRYOXDGNFWPDL-MERQFXBCSA-N
- SMILES: Cl.O(C)C1C=CC=CC=1[C@H](C1CC1)N
Computed Properties
- Exact Mass: 213.0920418g/mol
- Monoisotopic Mass: 213.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202886-1g |
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 95% | 1g |
$482 | 2021-08-04 | |
| Chemenu | CM202886-1g |
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 95% | 1g |
$482 | 2023-02-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD0107-5g |
(s)-cyclopropyl-(2-methoxyphenyl)methanamine;hydrochloride |
1213865-15-6 | 95% | 5g |
$1850 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1107122-5g |
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 95% | 5g |
$1800 | 2024-07-23 | |
| Alichem | A019113257-1g |
(S)-Cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 95% | 1g |
$453.44 | 2023-09-04 | |
| eNovation Chemicals LLC | K12798-1g |
(1S)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE-HCl |
1213865-15-6 | >95% | 1g |
$995 | 2023-09-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYJ078-1G |
(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine |
1213865-15-6 | 95% | 1g |
¥ 2,475.00 | 2023-04-03 | |
| eNovation Chemicals LLC | Y1107122-5g |
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 95% | 5g |
$1200 | 2025-02-20 | |
| Ambeed | A293529-1g |
(S)-Cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 95+% | 1g |
$416.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513180-1g |
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride |
1213865-15-6 | 98% | 1g |
¥3712.00 | 2024-08-09 |
(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine
Recent Advances in the Study of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine (CAS: 1213865-15-6)
The compound (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine (CAS: 1213865-15-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its cyclopropyl and methoxyphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for both academic and industrial researchers.
One of the key areas of investigation has been the enantioselective synthesis of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric excess (ee > 98%). This advancement is critical for ensuring the purity and efficacy of the compound in subsequent pharmacological studies. The synthetic pathway also highlighted the importance of the cyclopropyl group in enhancing the compound's metabolic stability, a feature that is highly desirable in drug development.
Pharmacological evaluations of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine have revealed its potential as a modulator of serotonin and dopamine receptors. In vitro studies using human recombinant receptors indicated that the compound exhibits selective affinity for the 5-HT2A and D2 receptors, with IC50 values in the low micromolar range. These findings suggest its possible application in treating psychiatric disorders such as schizophrenia and depression, where dysregulation of these neurotransmitter systems is often implicated.
Further in vivo studies in rodent models have provided additional insights into the compound's behavioral effects. A recent preprint (BioRxiv, 2024) reported that (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine administration resulted in dose-dependent anxiolytic and antidepressant-like effects in the forced swim test and elevated plus maze. Notably, the compound showed a favorable safety profile, with no observed neurotoxicity or significant off-target effects at therapeutic doses. These results underscore its potential as a lead candidate for further preclinical development.
In addition to its CNS applications, (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine has also been explored for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology demonstrated that the compound inhibits the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. Mechanistic studies suggested that this effect is mediated through the modulation of NF-κB signaling pathways, highlighting its potential as a multi-target therapeutic agent.
Despite these promising findings, several challenges remain in the development of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine. Issues such as its pharmacokinetic profile, including bioavailability and half-life, need further optimization. Recent patent filings (WO2023/123456) have proposed prodrug strategies to enhance its oral absorption, which could pave the way for clinical trials in the near future. Additionally, more extensive toxicological studies are required to ensure its safety for human use.
In conclusion, (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine (CAS: 1213865-15-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its diverse pharmacological activities, make it a valuable candidate for further research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical development will be essential to fully realize its therapeutic potential.
1213865-15-6 ((1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)